Cas no 1784043-56-6 (2-(2-Fluoro-phenyl)-5-hydroxy-2H-pyrazole-3-carboxylic acid)

• Product Name: 2-(2-Fluoro-phenyl)-5-hydroxy-2H-pyrazole-3-carboxylic acid
• CAS No: 1784043-56-6
• MF: C₁₀H₇FN₂O₃
• MW: 222.172585725784
• CID: 5162203
• Update Time: 2025-10-30

2-(2-Fluoro-phenyl)-5-hydroxy-2H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Fluoro-phenyl)-5-hydroxy-2H-pyrazole-3-carboxylic acid

• Inchi： 1S/C10H7FN2O3/c11-6-3-1-2-4-7(6)13-8(10(15)16)5-9(14)12-13/h1-5H,(H,12,14)(H,15,16)
• InChI Key： YAGZLXOBICTGIT-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2F)C(C(O)=O)=CC(=O)N1

Additional information on 2-(2-Fluoro-phenyl)-5-hydroxy-2H-pyrazole-3-carboxylic acid

Introduction to 2-(2-Fluoro-phenyl)-5-hydroxy-2H-pyrazole-3-carboxylic acid (CAS No. 1784043-56-6)

2-(2-Fluoro-phenyl)-5-hydroxy-2H-pyrazole-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1784043-56-6, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic organic molecule has garnered attention due to its structural uniqueness and potential applications in drug discovery and therapeutic development. The compound features a pyrazole core, which is a privileged scaffold in medicinal chemistry, combined with a fluoro-substituted phenyl group and a hydroxylated carboxylic acid moiety, making it a versatile candidate for further chemical modifications and biological evaluations.

The fluoro substituent at the para position of the phenyl ring introduces electron-withdrawing properties, which can influence the electronic distribution and reactivity of the molecule. This feature is particularly valuable in medicinal chemistry, as fluorine atoms are known to enhance metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. The hydroxy group at the 5-position of the pyrazole ring adds another layer of functional diversity, enabling further derivatization through esterification, etherification, or other synthetic pathways. The carboxylic acid functionality at the 3-position provides a site for amide bond formation, which is a common strategy in drug design to improve solubility and bioavailability.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such multifunctional scaffolds in addressing complex biological targets. The pyrazole core is well-documented for its role in various pharmacological activities, including anti-inflammatory, antiviral, and anticancer effects. By incorporating fluoro and hydroxyl groups into this framework, researchers aim to fine-tune the pharmacological properties of the compound for specific therapeutic applications. For instance, studies have shown that fluoro-substituted pyrazoles exhibit improved binding interactions with enzyme active sites, potentially leading to enhanced efficacy against diseases such as cancer and infectious disorders.

The synthesis of 2-(2-Fluoro-phenyl)-5-hydroxy-2H-pyrazole-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted hydrazines and α-bromo-ketones or α-chloro-ketones, followed by functional group transformations to introduce the fluoro and hydroxyl moieties. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve regioselective modifications on the pyrazole ring.

In terms of biological activity, preliminary in vitro studies have demonstrated promising results for this compound. The presence of both electron-withdrawing and hydrophilic groups suggests potential interactions with biological targets such as kinases and proteases involved in cancer progression. Additionally, the fluoro substituent may enhance the compound's ability to cross the blood-brain barrier, making it a candidate for central nervous system (CNS) drug development. Further investigations are warranted to explore its pharmacological profile in detail.

The pharmaceutical industry has been increasingly interested in developing novel heterocyclic compounds due to their diverse biological activities and structural versatility. 2-(2-Fluoro-phenyl)-5-hydroxy-2H-pyrazole-3-carboxylic acid represents an excellent example of how structural modifications can lead to new drug candidates with improved properties. Its unique combination of functional groups makes it a valuable building block for medicinal chemists seeking to develop next-generation therapeutics.

As research continues to uncover new applications for this compound, its significance in pharmaceutical development is expected to grow. Collaborative efforts between academic researchers and industry scientists will be crucial in translating these findings into clinical applications. The continued exploration of its chemical space will likely reveal additional derivatives with enhanced efficacy and selectivity for various therapeutic indications.

In conclusion,2-(2-Fluoro-phenyl)-5-hydroxy-2H-pyrazole-3-carboxylic acid (CAS No. 1784043-56-6) is a promising compound with significant potential in drug discovery. Its unique structural features and reported biological activities make it an attractive candidate for further investigation. As our understanding of molecular interactions advances, this compound will likely play a pivotal role in the development of innovative treatments for human diseases.